Cas no 25801-53-0 (Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-)

Phenol, 3-methoxy-2-(3-methyl-2-butenyl)- structure
25801-53-0 structure
Product Name:Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-
CAS No:25801-53-0
MF:C12H16O2
MW:192.254243850708
CID:1424166
PubChem ID:11805561
Update Time:2025-04-20

Phenol, 3-methoxy-2-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-
    • 3-methoxy-2-(3-methylbut-2-enyl)phenol
    • DTXSID60473094
    • 3-METHOXY-2-(3-METHYLBUT-2-EN-1-YL)PHENOL
    • SCHEMBL8702045
    • 25801-53-0
    • Inchi: 1S/C12H16O2/c1-9(2)7-8-10-11(13)5-4-6-12(10)14-3/h4-7,13H,8H2,1-3H3
    • InChI Key: SOFMGTNYXJLNON-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C=1C/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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